2-tert-butyl-4-methylpyrimidin-5-amine
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-tert-butyl-4-methylpyrimidin-5-amine consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, substituted with a tert-butyl group, a methyl group, and an amine group.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, pyrimidine derivatives are known to participate in various chemical reactions. For example, they can undergo Suzuki-Miyaura coupling, a type of cross-coupling reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like this compound can include its melting point, boiling point, density, and solubility . Unfortunately, specific data for this compound is not available in the retrieved resources.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-tert-butyl-4-methylpyrimidin-5-amine involves the reaction of 2,4,5-trichloropyrimidine with tert-butylamine and methylamine in the presence of a base.", "Starting Materials": [ "2,4,5-trichloropyrimidine", "tert-butylamine", "methylamine", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2,4,5-trichloropyrimidine in a suitable solvent (e.g. DMF, DMSO) and add tert-butylamine and base.", "Step 2: Heat the reaction mixture to reflux for several hours.", "Step 3: Add methylamine to the reaction mixture and continue heating at reflux for several more hours.", "Step 4: Allow the reaction mixture to cool and then filter off any solids.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by recrystallization or chromatography to obtain 2-tert-butyl-4-methylpyrimidin-5-amine as a white solid." ] } | |
CAS RN |
1698394-04-5 |
Molecular Formula |
C9H15N3 |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
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